4-(3-Chlorophenyl)oxane-4-carboxylic acid

• IUPAC Name: 4-(3-chlorophenyl)oxane-4-carboxylic acid
• InChI: InChI=1S/C12H13ClO3/c13-10-3-1-2-9(8-10)12(11(14)15)4-6-16-7-5-12/h1-3,8H,4-7H2,(H,14,15)
• InChI Key: IFGNECIEJYKTRC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC(=CC=C2)Cl)C(=O)O
• Molecular Formula: C12H13ClO3
• DSSTOX Substance ID: DTXSID40602567
• Molecular Weight: 240.68 g/mol
• CAS RN: 473706-23-9

Description

4-(3-Chlorophenyl)oxane-4-carboxylic acid is a chemical compound with the CAS Number: 473706-23-9. It has a molecular weight of 240.69. The IUPAC name for this compound is 4-(3-chlorophenyl)tetrahydro-2H-pyran-4-carboxylic acid.

Molecular Structure Analysis

The InChI code for 4-(3-Chlorophenyl)oxane-4-carboxylic acid is 1S/C12H13ClO3/c13-10-3-1-2-9(8-10)12(11(14)15)4-6-16-7-5-12/h1-3,8H,4-7H2,(H,14,15). This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.

Scientific Research Applications

• Food Industry

  • Carboxylic acids are used as additives and preservatives in the food industry.
  • For example, sorbic acid and benzoic acid are commonly used as preservatives.

• Pharmaceutical Industry

  • Carboxylic acids play a crucial role in the pharmaceutical industry.
  • For instance, acetylsalicylic acid is used as an antipyretic and analgesic.
  • Butyric or butanoic acid is active in the process of synthesis of aromas, in some drugs.

• Other Industries

  • Carboxylic acids are used in the manufacture of plastics and lubricants.
  • Sorbic acid, for example, is used in these processes.

• Organic Synthesis

  • Carboxylic acids are used in organic synthesis to obtain small molecules and macromolecules.
  • They are active in organic reactions, such as substitution, elimination, oxidation, coupling, etc.

• Nanotechnology

  • In nanotechnology, carboxylic acids are used as surface modifiers to promote the dispersion and incorporation of metallic nanoparticles or carbon nanostructures.

• Polymers

  • Carboxylic acids have applications in the area of polymers as monomers, additives, catalysts, etc.
  • They are used in the production of synthetic or natural polymers, and in the modification of surfaces of nanoparticles.

• Textile Treatment

  • Formic acid, the simplest carboxylic acid, is used in textile treatment.
  • It is used as a disinfectant and an acid reducing agent.

• Production of Cellulose Plastics and Esters

  • Acetic acid is extensively used in the production of cellulose plastics and esters.
  • It is also used in the preparation of aspirin, the ester of salicylic acid.

• Manufacture of Soaps, Cosmetics, Pharmaceuticals, Candles, and Protective Coatings

  • Palmitic acid and stearic acid are important in the manufacture of soaps, cosmetics, pharmaceuticals, candles, and protective coatings.
  • Stearic acid is also used in rubber manufacture.

• Production of Polymers

  • Acrylic acid is employed as an ester in the production of polymers known as acrylates.
  • The carboxylic acids present applications in the obtaining of polymers, acting as monomers, additives, initiators, catalysts, dopants, etc.

• Production of Acidic Polymers

  • An area of great interest is the production of acidic polymers, with different applications, for example in electronic area required that present characteristics such as electron donors, high.

• Manufacturing of Soaps

  • The manufacturing of soaps need higher fatty acids.
  • This is one of the significant uses of carboxylic acids.

Safety And Hazards

The safety data sheet (SDS) for 4-(3-Chlorophenyl)oxane-4-carboxylic acid provides information on its hazards, handling, and storage. It’s important to refer to the SDS for detailed safety information.